Cas no 246873-96-1 (Butanoic acid, 4-[[(4-methoxyphenyl)sulfonyl]amino]-, methyl ester)

• Product Name: Butanoic acid, 4-[[(4-methoxyphenyl)sulfonyl]amino]-, methyl ester
• CAS No: 246873-96-1
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 1418100
• Update Time: 2024-08-15

Butanoic acid, 4-[[(4-methoxyphenyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(4-methoxyphenyl)sulfonyl]amino]-, methyl ester

• Inchi： 1S/C12H17NO5S/c1-17-10-5-7-11(8-6-10)19(15,16)13-9-3-4-12(14)18-2/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： LJIBJTQAHMZFMG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCNS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 287.08281

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Melting Point: 51-53 °C(Solv: ethanol (64-17-5))
• Boiling Point: 428.7±55.0 °C(Predicted)
• PSA: 81.7
• pka: 11.33±0.50(Predicted)